Cas no 1352201-48-9 (4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride)

• Product Name: 4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride
• CAS No: 1352201-48-9
• MF: C₁₀H₁₇ClN₄O₂
• MW: 260.720580816269
• CID: 4695971
• Update Time: 2025-10-30

4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-methyl-N-(tetrahydrofuran-2-ylmethyl)-1H-pyrazole-3-carboxamide hydrochloride
• 4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride

• Inchi： 1S/C10H16N4O2.ClH/c1-14-6-8(11)9(13-14)10(15)12-5-7-3-2-4-16-7;/h6-7H,2-5,11H2,1H3,(H,12,15);1H
• InChI Key： WGVTYFRTKALYBS-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CNC(C1C(=CN(C)N=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 82.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 483.0±30.0 °C at 760 mmHg
• Flash Point: 245.9±24.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride

Comprehensive Overview of 4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride (CAS No. 1352201-48-9)

4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride (CAS No. 1352201-48-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyrazole core modified with an oxolan-2-ylmethyl group and an amide linkage, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive molecules.

The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability in therapeutic applications. Recent studies highlight its relevance in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. The 4-amino substitution on the pyrazole ring is hypothesized to improve binding affinity to specific protein targets, a topic frequently searched in computational chemistry forums.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing CAS 1352201-48-9, ensuring purity and stability. Industry discussions often focus on its synthetic routes, with microwave-assisted synthesis emerging as a time-efficient method. This aligns with the growing demand for green chemistry practices, a hot topic in sustainable pharmaceutical development.

In drug formulation, the compound's carboxamide moiety offers versatility for derivatization, a feature explored in structure-activity relationship (SAR) studies. Queries about its logP and pKa values are common among medicinal chemists, reflecting its optimization for blood-brain barrier permeability. These properties position it as a potential candidate for central nervous system (CNS) therapeutics.

Regulatory databases list 4-Amino-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide;hydrochloride as a non-hazardous research chemical, though proper laboratory safety protocols must be followed. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for academic and industrial labs.

Emerging publications suggest its utility in cancer immunotherapy adjuncts, coinciding with increased searches for small molecule immunomodulators. The oxolane (tetrahydrofuran) component may contribute to enhanced pharmacokinetic profiles, a key consideration in drug repurposing strategies.

For researchers sourcing CAS 1352201-48-9, third-party analytical certificates (CoA) are recommended to verify identity. The compound's melting point (typically >200°C) and spectral data are frequently requested parameters, underscoring the importance of transparent supplier documentation.

Future directions may explore its crystallography to understand solid-state interactions, a niche yet growing area in materials science. As patent landscapes evolve, this compound's intellectual property status remains a point of interest for generic drug developers.